Unii-jbj4vct98Y

• IUPAC Name: 5-methyl-N-[6-(pyridin-2-ylmethoxy)pyridin-3-yl]-6-(trifluoromethyl)-2,3-dihydroindole-1-carboxamide
• InChI: InChI=1S/C22H19F3N4O2/c1-14-10-15-7-9-29(19(15)11-18(14)22(23,24)25)21(30)28-16-5-6-20(27-12-16)31-13-17-4-2-3-8-26-17/h2-6,8,10-12H,7,9,13H2,1H3,(H,28,30)
• InChI Key: KLAHZRONIHBPPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C(F)(F)F)N(CC2)C(=O)NC3=CN=C(C=C3)OCC4=CC=CC=N4
• Molecular Formula: C22H19F3N4O2
• Molecular Weight: 428.4 g/mol
• CAS No.: 200711-10-0

Description

SB-247853 is a small molecule drug that was initially developed by GlaxoSmithKline Plc. It is known for its role as a serotonin 2c receptor inverse agonist. This compound has been investigated for its potential therapeutic applications, particularly in the treatment of central nervous system disorders such as anxiety and depression .

Preparation Methods

The synthesis of SB-247853 involves multiple steps, including the formation of bisaryl ethersThe reaction conditions often involve the use of specific catalysts and solvents to facilitate the formation of the target compound .

Industrial production methods for SB-247853 would likely involve scaling up the laboratory synthesis process, optimizing reaction conditions to ensure high yield and purity, and implementing stringent quality control measures to meet regulatory standards.

Chemical Reactions Analysis

SB-247853 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound. Common reagents for oxidation include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents for substitution reactions include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of SB-247853 may result in the formation of a ketone or aldehyde derivative .

Scientific Research Applications

Chemistry: It serves as a model compound for studying the behavior of serotonin 2c receptor inverse agonists.

Biology: It is used to investigate the role of serotonin receptors in various biological processes.

Medicine: It has been explored as a potential therapeutic agent for treating anxiety, depression, and other central nervous system disorders.

Industry: Its unique chemical properties make it a valuable compound for developing new drugs and therapeutic agents.

Mechanism of Action

SB-247853 exerts its effects by acting as an inverse agonist at the serotonin 2c receptor. This means that it binds to the receptor and induces a response opposite to that of an agonist. The molecular targets and pathways involved include the modulation of serotonin signaling, which plays a crucial role in regulating mood, anxiety, and other central nervous system functions .

Comparison with Similar Compounds

SB-247853 is unique in its high affinity and selectivity for the serotonin 2c receptor. Similar compounds include other serotonin receptor modulators such as:

SB-242084: Another serotonin 2c receptor antagonist with similar therapeutic potential.

RS-102221: A selective serotonin 2c receptor antagonist used in research studies.

WAY-163909: A serotonin 2c receptor agonist with applications in studying receptor function.

Compared to these compounds, SB-247853 stands out due to its specific inverse agonist activity, making it a valuable tool for studying the negative modulation of serotonin 2c receptor signaling .

Synthesis routes and methods

Procedure details

A mixture of indoline (D13, 0.30 g, 1.49 mmol), phenylcarbamate (D3, 0.48 g, 1.5 mmol) and triethylamine (0.20 ml, 1.5 mmol) in dry acetonitrile (10 mL) was warmed briefly to ensure complete solution of reactants, then stirred overnight at room temperature. The mixture was poured into water (50 ml) and the precipitate was filtered off, washed with water and dried. The crude product was chromatographed on silica gel (25 g) eluted with 4% methanol/dichloromethane. Eluted product was recrystallised from dichloromethane/methanol to give the title compound (0.35 g, 55%), m.p. 219-20° C.